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Introduction

Ethyl isovalerate (CAS 108-64-5) is a volatile organic compound (VOC) characterized by a
fruity aroma, often likened to apples or pineapples.[1] This ester of ethyl alcohol and isovaleric
acid is widely utilized as a flavoring agent in the food and beverage industry and as a fragrance
component in perfumes and cosmetics.[1][2] Its presence in various consumer products
necessitates a thorough understanding of its environmental fate and degradation pathways to
assess its potential ecological impact. This technical guide provides a comprehensive overview
of the current knowledge on the environmental persistence, degradation, and mobility of ethyl
isovalerate.

Physicochemical Properties

A summary of the key physicochemical properties of ethyl isovalerate is presented in Table 1.
These properties are crucial in predicting its behavior and distribution in the environment.

Table 1: Physicochemical Properties of Ethyl Isovalerate
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Property Value Reference(s)
Molecular Formula C7H1402 [1]

Molecular Weight 130.18 g/mol [1]

Melting Point -99 °C [3]

Boiling Point 131-133 °C [3]

Water Solubility 1,760 - 2,000 mg/L at 20°C [31[4]

Vapor Pressure 7.5 mmHg at 20°C

Log Octanol-Water Partition ]
- 2.158 (estimated) [4]
Coefficient (Log Kow)

2.56 x 10"-4 atm-m3/mol )
Henry's Law Constant . EPI Suite™
(estimated)

Environmental Fate and Degradation

The environmental persistence of ethyl isovalerate is governed by a combination of biotic and
abiotic degradation processes, including biodegradation, hydrolysis, atmospheric oxidation,
and photolysis. Its potential for bioaccumulation and mobility in soil are also key considerations
in its overall environmental risk assessment.

Biodegradation

Biodegradation is a primary pathway for the removal of ethyl isovalerate from the
environment. A study conducted according to the OECD 301D guideline (Closed Bottle Test)
demonstrated that ethyl isovalerate is readily biodegradable, achieving 65% degradation over
a 26-day period.[5] This suggests that under aerobic conditions, microorganisms can effectively
break down this compound.

Table 2: Biodegradation Data for Ethyl Isovalerate
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Test Test Degradatio Reference(s
o Inoculum . Result
Guideline Duration n )
) Readily
Activated )
OECD 301D 26 days 65% biodegradabl [5]
sludge

e

Abiotic Degradation

As an ester, ethyl isovalerate is susceptible to hydrolysis, a reaction with water that cleaves
the ester bond to form isovaleric acid and ethanol.[6] This process can be catalyzed by acids or
bases.[6] While specific experimental data on the hydrolysis rate of ethyl isovalerate is limited,
QSAR models provide valuable estimates. The HYDROWIN™ model within the EPI Suite™
predicts the hydrolysis half-life of ethyl isovalerate.

Table 3: Estimated Hydrolysis Half-life of Ethyl Isovalerate

pH Half-life (t'%) Model
7 1.8 years HYDROWIN™ (EPI Suite™)
8 66.8 days HYDROWIN™ (EPI Suite™)

In the atmosphere, volatile organic compounds like ethyl isovalerate are primarily degraded
through reactions with hydroxyl (*OH) radicals.[7] The rate of this reaction is a key determinant
of the compound's atmospheric lifetime. The AOPWIN™ (Atmospheric Oxidation Program for
Windows) model estimates the rate constant for the reaction of ethyl isovalerate with «OH
radicals and its corresponding atmospheric half-life.

Table 4: Estimated Atmospheric Oxidation of Ethyl Isovalerate
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Parameter Value Model

*OH Radical Reaction Rate 6.81 x 107-12 cm3/molecule- )
AOPWIN™ (EPI Suite™)

Constant sec

23.9 hours (assuming *OH
Atmospheric Half-life concentration of 5 x 105 AOPWIN™ (EPI Suite™)

molecules/cm?3)

Direct photolysis involves the degradation of a chemical by direct absorption of light. A study of
the UV/Vis absorption spectrum of ethyl isovalerate indicated no significant absorption in the
environmentally relevant wavelength range of 290-700 nm.[8] This suggests that direct
photolysis is not a significant degradation pathway for ethyl isovalerate in the environment.
Indirect photolysis, mediated by other light-absorbing substances in the environment, may
occur, but specific data for ethyl isovalerate is not available.

Bioaccumulation

The potential for a chemical to bioaccumulate in organisms is often estimated using its octanol-
water partition coefficient (Log Kow). A Log Kow value of 2.158 for ethyl isovalerate suggests
a low to moderate potential for bioaccumulation.[4] This is further supported by a low estimated
bioconcentration factor (BCF).

Table 5: Bioaccumulation Potential of Ethyl Isovalerate

Parameter Value Model/Reference
Log Kow 2.158 (estimated) [4]
Bioconcentration Factor (BCF) 14.48 L/kg (estimated) EPI Suite™

Mobility in Soil

The mobility of a chemical in soil is influenced by its tendency to adsorb to soil particles. This is
quantified by the soil organic carbon-water partitioning coefficient (Koc). A lower Koc value
indicates higher mobility. The KOCWIN™ model provides an estimated Koc value for ethyl

isovalerate.
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Table 6: Estimated Soil Mobility of Ethyl Isovalerate

Parameter Value Model

Soil Adsorption Coefficient

75.86 L/kg KOCWIN™ (EPI Suite™)
(Koc)

The estimated Koc value suggests that ethyl isovalerate has high mobility in soil and is not
expected to strongly adsorb to soil organic matter.[9]

Experimental Protocols

OECD 301D: Closed Bottle Test for Ready
Biodegradability

The following is a detailed methodology for the OECD 301D Closed Bottle Test, as would be
applied to assess the ready biodegradability of ethyl isovalerate.

1. Principle: A solution of the test substance in a mineral medium is inoculated with a small
number of microorganisms (from activated sludge, for example) and kept in a completely filled,
closed bottle in the dark at a constant temperature. The degradation is followed by the analysis
of dissolved oxygen over a 28-day period. The percentage of biodegradation is calculated by
expressing the measured biological oxygen demand (BOD) as a percentage of the theoretical
oxygen demand (ThOD).

2. Materials:

o Test Substance: Ethyl isovalerate

e Inoculum: Activated sludge from a domestic wastewater treatment plant.

e Mineral Medium: Prepared according to OECD 301 guidelines, containing essential mineral
salts.

o Reference Substance: A readily biodegradable substance like sodium benzoate or aniline.

o Apparatus: BOD bottles, dissolved oxygen meter, incubator.

3. Procedure:

o Prepare a stock solution of ethyl isovalerate in the mineral medium.
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 Fill a series of BOD bottles with the mineral medium.

e Add the inoculum to each bottle.

» Add the test substance to the test bottles at a concentration that will not be inhibitory to the
microorganisms (typically 2-5 mg/L).

e Prepare blank controls (inoculum only) and reference controls (inoculum + reference
substance).

o Completely fill the bottles, ensuring no air bubbles are trapped, and seal them.

 Incubate the bottles in the dark at 20 + 1 °C for 28 days.

» Measure the dissolved oxygen concentration in replicate bottles at the start of the test and at
regular intervals (e.g., days 7, 14, 21, and 28).

4. Data Analysis:

» Calculate the Biological Oxygen Demand (BOD) for the test substance, corrected for the
blank control.

o Calculate the Theoretical Oxygen Demand (ThOD) based on the molecular formula of ethyl
isovalerate.

e The percentage of biodegradation is calculated as: % Biodegradation = (BOD / ThOD) x 100.

e A substance is considered readily biodegradable if it reaches the pass level of 60% ThOD
within the 10-day window of the 28-day test.

Mandatory Visualizations
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Caption: Environmental fate pathways of ethyl isovalerate.
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Caption: Workflow for OECD 301D biodegradation test.
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Conclusion

Based on available experimental data and QSAR model predictions, ethyl isovalerate is
expected to have a relatively short persistence in the environment. It is readily biodegradable in
aerobic environments, which is the primary degradation pathway. While hydrolysis can occur, it
is a slower process, particularly at neutral pH. In the atmosphere, ethyl isovalerate is likely to
be degraded rapidly by photo-oxidation with hydroxyl radicals. Its low potential for
bioaccumulation and high mobility in soil suggest that it is unlikely to persist in biota or be
strongly retained in soil, reducing the potential for long-term environmental contamination. The
lack of significant UV absorption indicates that direct photolysis is not a major degradation
route. Overall, the environmental profile of ethyl isovalerate suggests a low level of concern
for persistence and bioaccumulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Environmental Fate and Degradation of Ethyl
Isovalerate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153875#environmental-fate-and-degradation-of-
ethyl-isovalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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